Cas no 2168263-21-4 (1-2-(1-bromo-2-ethoxyethyl)-1,3-thiazol-5-ylethan-1-one)

• Product Name: 1-2-(1-bromo-2-ethoxyethyl)-1,3-thiazol-5-ylethan-1-one
• CAS No: 2168263-21-4
• MF: C₉H₁₂BrNO₂S
• MW: 278.166080474854
• CID: 5779699
• PubChem ID: 165793373
• Update Time: 2025-05-30

1-2-(1-bromo-2-ethoxyethyl)-1,3-thiazol-5-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[2-(1-bromo-2-ethoxyethyl)-1,3-thiazol-5-yl]ethan-1-one
• EN300-1269845
• 2168263-21-4
• 1-2-(1-bromo-2-ethoxyethyl)-1,3-thiazol-5-ylethan-1-one

• Inchi： 1S/C9H12BrNO2S/c1-3-13-5-7(10)9-11-4-8(14-9)6(2)12/h4,7H,3,5H2,1-2H3
• InChI Key： MTNRTLWFIJQJNZ-UHFFFAOYSA-N
• SMILES： BrC(C1=NC=C(C(C)=O)S1)COCC

Computed Properties

• Exact Mass: 276.97721g/mol
• Monoisotopic Mass: 276.97721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 67.4Ų

Additional information on 1-2-(1-bromo-2-ethoxyethyl)-1,3-thiazol-5-ylethan-1-one

Professional Introduction to Compound with CAS No. 2168263-21-4 and Product Name: 1-2-(1-bromo-2-ethoxyethyl)-1,3-thiazol-5-ylethan-1-one

The compound with the CAS number 2168263-21-4 and the product name 1-2-(1-bromo-2-ethoxyethyl)-1,3-thiazol-5-ylethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. Thiazole derivatives are known for their role in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer treatments.

The molecular structure of 1-2-(1-bromo-2-ethoxyethyl)-1,3-thiazol-5-ylethan-1-one incorporates several key functional groups that contribute to its unique chemical properties and biological interactions. The presence of a bromo substituent at the 1-position and an ethoxyethyl chain at the 2-position enhances the compound's reactivity and binding affinity to biological targets. Additionally, the thiazole ring itself is a crucial component, providing a scaffold that can interact with enzymes and receptors in complex biological pathways.

Recent research in medicinal chemistry has highlighted the importance of thiazole derivatives in developing novel therapeutic agents. Studies have demonstrated that modifications to the thiazole core can significantly alter the pharmacological profile of these compounds. For instance, the introduction of alkyl or alkoxy groups can enhance solubility and bioavailability, while changes in substitution patterns can improve target specificity. The compound 1-2-(1-bromo-2-ethoxyethyl)-1,3-thiazol-5-ylethan-1-one exemplifies these principles by incorporating both bromo and ethoxyethyl groups, which may contribute to its efficacy in modulating biological processes.

In vitro studies have begun to explore the potential applications of this compound in various disease models. Preliminary data suggest that it may exhibit inhibitory activity against certain enzymes and receptors involved in inflammation and cancer progression. The bromo substituent, in particular, has been shown to enhance binding interactions with specific targets, potentially leading to more potent therapeutic effects. Further research is needed to fully elucidate the mechanisms of action and optimize the pharmacokinetic properties of this compound.

The synthesis of 1-2-(1-bromo-2-ethoxyethyl)-1,3-thiazol-5-ylethan-1-one involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the formation of the thiazole ring followed by functionalization with the bromo and ethoxyethyl groups. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve regioselective substitutions on the thiazole core. These methods are critical for producing compounds with precise structural features necessary for biological activity.

The development of new pharmaceuticals relies heavily on understanding the relationship between molecular structure and biological activity. Computational modeling and high-throughput screening techniques are increasingly used to predict how modifications to a compound's structure will affect its interactions with biological targets. These tools have been instrumental in guiding the design and synthesis of novel thiazole derivatives like 1-2-(1-bromo-2-ethoxyethyl)-1,3-thiazol-5-ylethan-1-one. By leveraging these technologies, researchers can accelerate the discovery process and identify promising candidates for further development.

As interest in targeted therapies grows, compounds like 1-(bromo)-thiazole derivatives continue to attract attention for their potential in precision medicine. The ability to fine-tune molecular properties allows for the development of drugs that are more selective and less likely to cause off-target effects. This is particularly important in treating complex diseases such as cancer, where specificity can significantly impact treatment outcomes. The unique structure of (bromo)thiazole ethanoic acid esters makes them valuable candidates for further exploration in this area.

The future prospects for (bromo)thiazole derivatives are promising, with ongoing research aimed at expanding their therapeutic applications. Innovations in synthetic chemistry and drug delivery systems are expected to enhance their efficacy and safety profiles. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into clinical reality. As our understanding of biological pathways continues to evolve, compounds like (bromo)thiazole derivatives will play an increasingly important role in addressing unmet medical needs.